Cas no 1261878-07-2 (2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid)

• Product name: 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid
• CAS No: 1261878-07-2
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• CID: 4790848

2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid

• Inchi： 1S/C14H8ClF3O3/c15-12-10(5-2-6-11(12)13(19)20)8-3-1-4-9(7-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： HTVVAKYZICZSDB-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid

Comprehensive Overview of 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid (CAS No. 1261878-07-2)

2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid (CAS No. 1261878-07-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including a biphenyl backbone, chloro substitution, and trifluoromethoxy group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries frequently search for this compound due to its potential applications in drug discovery and material science.

The growing interest in fluorinated compounds and biphenyl derivatives has positioned 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid as a subject of significant scientific inquiry. Fluorinated aromatic compounds, such as this one, are often explored for their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Users searching for "CAS 1261878-07-2 applications" or "trifluoromethoxy biphenyl synthesis" will find this compound highly relevant to their work.

From a synthetic perspective, 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid serves as a versatile building block. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This adaptability is particularly valuable in the development of novel small-molecule inhibitors and ligands for biological targets. Recent trends in drug discovery emphasize the importance of such intermediates, as evidenced by searches for "biphenyl carboxylic acid uses" and "chloro-trifluoromethoxy compounds in pharmaceuticals."

Environmental and regulatory considerations also play a role in the popularity of CAS 1261878-07-2. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes for fluorinated compounds. The compound's stability and potential for low environmental impact align with these goals, making it a topic of interest for queries like "eco-friendly fluorinated intermediates." Additionally, its non-hazardous classification ensures compliance with global safety standards.

In material science, 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid contributes to the development of advanced polymers and liquid crystals. The trifluoromethoxy group enhances thermal stability and electronic properties, which are crucial for high-performance materials. Searches related to "fluorinated biphenyls in electronics" highlight this application, reflecting the compound's cross-disciplinary relevance.

Analytical characterization of 1261878-07-2 involves techniques such as NMR, HPLC, and mass spectrometry, ensuring high purity and consistency for research use. Quality control is a frequent concern among buyers, as seen in searches for "CAS 1261878-07-2 purity standards." Reputable suppliers provide detailed certificates of analysis to meet these demands, reinforcing trust in the compound's reliability.

Looking ahead, the demand for 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid is expected to rise, driven by innovations in drug design and functional materials. Its compatibility with modern click chemistry and catalyzed coupling reactions further expands its utility. As researchers explore "new biphenyl-based scaffolds," this compound remains a cornerstone in synthetic chemistry.

In summary, 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid (CAS No. 1261878-07-2) is a multifaceted compound with broad applications. Its structural uniqueness, combined with industry trends toward fluorinated and sustainable chemistry, ensures its continued importance. Whether for pharmaceutical development or advanced materials, this compound addresses key challenges in contemporary science.